Cas no 922112-02-5 (N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide)

• Product Name: N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide
• CAS No: 922112-02-5
• MF: C₁₉H₂₂N₂O₄S
• MW: 374.453983783722
• CID: 6542228
• Update Time: 2025-07-23

N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-propyl-N-(2,3,4,5-tetrahydro-4-methyl-5-oxo-1,4-benzoxazepin-7-yl)-

• Inchi： 1S/C19H22N2O4S/c1-3-4-14-5-8-16(9-6-14)26(23,24)20-15-7-10-18-17(13-15)19(22)21(2)11-12-25-18/h5-10,13,20H,3-4,11-12H2,1-2H3
• InChI Key： ZCFDJSLRTPQPTN-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCN(C)C(=O)C3=C2)(=O)=O)=CC=C(CCC)C=C1

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 565.9±60.0 °C(Predicted)
• pka: 8.85±0.20(Predicted)

Additional information on N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide

Comprehensive Analysis of N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide (CAS 922112-02-5)

In the realm of pharmaceutical and organic chemistry, N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide (CAS 922112-02-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms for convenience, belongs to the benzoxazepine class, a group known for its diverse biological activities. Researchers and industry professionals are increasingly exploring its synthesis, mechanism of action, and therapeutic potential, making it a subject of interest in both academic and industrial settings.

The molecular structure of N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide combines a benzoxazepine core with a sulfonamide moiety, which is a common feature in many bioactive molecules. This hybrid structure is believed to contribute to its unique physicochemical properties, such as solubility and stability, which are critical for drug development. Recent studies have highlighted its potential role in modulating specific biological pathways, though further research is needed to fully elucidate its mechanisms. The compound's CAS number, 922112-02-5, serves as a unique identifier in chemical databases, facilitating global research collaboration.

One of the key reasons for the growing interest in N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide is its relevance to current trends in targeted therapy and precision medicine. With the rise of personalized healthcare, compounds like this are being scrutinized for their ability to interact with specific molecular targets. For instance, the sulfonamide group is known to exhibit inhibitory effects on certain enzymes, which could be leveraged in the design of novel therapeutics. This aligns with the broader industry focus on developing small-molecule inhibitors for treating complex diseases.

From a synthetic chemistry perspective, the preparation of N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide involves multi-step organic reactions, including cyclization and sulfonylation. These processes require careful optimization to achieve high yields and purity, which are essential for subsequent biological testing. The compound's benzoxazepine scaffold is particularly noteworthy, as it is a privileged structure in medicinal chemistry, often associated with neuroactive and anti-inflammatory properties. Researchers are also investigating its potential as a scaffold hopping candidate to derive analogs with improved efficacy.

In the context of drug discovery, N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide represents a promising lead compound. Its structural complexity and functional groups make it a versatile candidate for further derivatization. For example, modifications to the propylbenzene or sulfonamide components could yield derivatives with enhanced pharmacokinetic profiles. This approach is in line with the industry's shift toward fragment-based drug design, where small, well-characterized molecules serve as building blocks for larger, more potent drugs.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. The benzoxazepine core is structurally similar to other CNS-active molecules, suggesting possible neuropharmacological effects. While preliminary data is limited, the scientific community is keen to explore its interactions with neurotransmitter receptors or ion channels. Such investigations could open new avenues for treating conditions like anxiety, epilepsy, or chronic pain, addressing unmet medical needs in these areas.

Beyond its therapeutic potential, N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide also serves as a valuable tool in chemical biology. Its well-defined structure and reactivity make it suitable for probing biological systems or studying protein-ligand interactions. This dual utility—both as a potential drug and a research tool—underscores its importance in modern chemistry and life sciences. As computational methods like molecular docking and QSAR modeling advance, the compound's interactions with biological targets can be predicted more accurately, accelerating its development.

In summary, N-(4-methyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)-4-propylbenzene-1-sulfonamide (CAS 922112-02-5) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in drug discovery and chemical biology, positions it as a focal point for future research. As the fields of precision medicine and targeted therapy evolve, this molecule may play a pivotal role in addressing complex health challenges. Continued exploration of its properties and derivatives will undoubtedly yield valuable insights and innovations.